Cas no 1214379-50-6 (3-(difluoromethoxy)-2,6-difluorobenzoic Acid)

• Product Name: 3-(difluoromethoxy)-2,6-difluorobenzoic Acid
• CAS No: 1214379-50-6
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• MDL: MFCD14698424
• CID: 1212512
• PubChem ID: 46311569
• Update Time: 2025-10-30

3-(difluoromethoxy)-2,6-difluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-2,6-difluorobenzoic Acid

• MDL： MFCD14698424
• Inchi： 1S/C8H4F4O3/c9-3-1-2-4(15-8(11)12)6(10)5(3)7(13)14/h1-2,8H,(H,13,14)
• InChI Key： RCXSQVVWMWIXDL-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CC=1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(difluoromethoxy)-2,6-difluorobenzoic Acid

Recent Advances in the Study of 3-(Difluoromethoxy)-2,6-difluorobenzoic Acid (CAS: 1214379-50-6)

The compound 3-(difluoromethoxy)-2,6-difluorobenzoic Acid (CAS: 1214379-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative is being explored for its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have focused on its unique physicochemical properties, metabolic stability, and biological activity, making it a promising candidate for further investigation.

One of the primary research objectives surrounding 3-(difluoromethoxy)-2,6-difluorobenzoic Acid is its role in the development of anti-inflammatory and antimicrobial agents. The presence of difluoromethoxy and difluoro substituents on the benzoic acid scaffold enhances its metabolic stability and bioavailability, which are critical factors in drug design. Recent synthetic methodologies have optimized the production of this compound, achieving higher yields and purity, which is essential for its application in preclinical and clinical studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-(difluoromethoxy)-2,6-difluorobenzoic Acid as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity with high selectivity, reducing off-target effects. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

Another significant area of research involves the use of 3-(difluoromethoxy)-2,6-difluorobenzoic Acid in the design of agrochemicals. Its structural features contribute to its stability under environmental conditions, making it a viable candidate for pest control formulations. Recent patents have disclosed novel formulations incorporating this compound, showcasing its broad utility beyond pharmaceuticals.

Despite these advancements, challenges remain in the large-scale synthesis and regulatory approval of derivatives based on 3-(difluoromethoxy)-2,6-difluorobenzoic Acid. Researchers are actively working to address these issues through innovative synthetic routes and rigorous safety evaluations. The compound's versatility and promising biological activity underscore its importance in ongoing chemical and pharmaceutical research.

In conclusion, 3-(difluoromethoxy)-2,6-difluorobenzoic Acid (CAS: 1214379-50-6) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, solidifying its role in the future of chemical biology and medicine.